Cas no 1214083-46-1 (1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid)

• Product Name: 1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid
• CAS No: 1214083-46-1
• MF: C₁₄H₁₈N₂O₆S
• MW: 342.367522716522
• CID: 4686091
• Update Time: 2025-11-05

1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid
• 1-[4-(ethylsulphonyl)-2-nitrophenyl]piperidine-2-carboxylic acid
• 1-(4-(Ethylsulfonyl)-2-nitrophenyl)piperidine-2-carboxylic acid
• OR8363
• 1-[4-(ethanesulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid

• Inchi： 1S/C14H18N2O6S/c1-2-23(21,22)10-6-7-11(13(9-10)16(19)20)15-8-4-3-5-12(15)14(17)18/h6-7,9,12H,2-5,8H2,1H3,(H,17,18)
• InChI Key： PFVBSCVQHUEIJV-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCCCC1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 553
• Topological Polar Surface Area: 129

1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid

Comprehensive Overview of 1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid (CAS No. 1214083-46-1)

1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid (CAS No. 1214083-46-1) is a specialized organic compound with a unique molecular structure that combines a piperidine-2-carboxylic acid backbone with a 4-(ethylsulfonyl)-2-nitrophenyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and development. The presence of both sulfonyl and nitro functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity intermediates like 1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers are particularly interested in its potential applications in enzyme inhibition and receptor modulation, which align with current trends in targeted drug delivery and personalized medicine. The compound's CAS No. 1214083-46-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, the ethylsulfonyl group in 1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid offers excellent stability under various reaction conditions, while the nitrophenyl moiety provides opportunities for further functionalization. This versatility makes it a preferred choice for designing novel bioactive molecules. Additionally, its piperidine-2-carboxylic acid core is a common motif in central nervous system (CNS) drugs, further elevating its importance in medicinal chemistry.

The compound's physicochemical properties, such as its solubility and thermal stability, have been extensively studied to optimize its use in industrial applications. For instance, its compatibility with green chemistry principles has been explored to reduce environmental impact during synthesis. This aligns with the growing focus on sustainable chemical processes, a hot topic among researchers and manufacturers alike.

In the context of intellectual property, 1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid has been referenced in several patents related to antimicrobial agents and anti-inflammatory compounds. Its structural features are often leveraged to enhance bioavailability and metabolic stability in drug candidates. These attributes make it a subject of interest for companies investing in next-generation therapeutics.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1214083-46-1, ensuring its purity and consistency for research purposes. The compound's spectral data is widely shared in scientific literature, facilitating its adoption in diverse experimental settings. This transparency supports the reproducibility of studies, a critical factor in modern scientific validation.

Looking ahead, 1-[4-(Ethylsulfonyl)-2-nitrophenyl]piperidine-2-carboxylic acid is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its modular structure allows for seamless integration into complex molecular architectures, addressing challenges in drug resistance and selectivity. As the scientific community continues to explore its potential, this compound remains a cornerstone of innovation in life sciences.